Cas no 868370-54-1 (N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide)

• Product Name: N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide
• CAS No: 868370-54-1
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 6291643
• PubChem ID: 2150980
• Update Time: 2025-10-28

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide
• AKOS024611053
• F1814-0997
• N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-ethoxybenzamide
• 868370-54-1
• N-[(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-ethoxybenzamide
• (Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-ethoxybenzamide

• Inchi： 1S/C19H20N2O4S/c1-5-25-13-8-6-12(7-9-13)18(22)20-19-21(2)16-14(23-3)10-11-15(24-4)17(16)26-19/h6-11H,5H2,1-4H3/b20-19-
• InChI Key： RAQINAKQVFBEMF-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)OCC)=O)/N(C)C2C(=CC=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 372.11437830g/mol
• Monoisotopic Mass: 372.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide

N-(2Z)-4,7-Dimethoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-4-Ethoxybenzamide: A Comprehensive Overview

The compound N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide (CAS No. 868370-54-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique properties and diverse functionalities. The benzothiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused to a thiazole ring, which contributes to its stability and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The N-(2Z)-4,7-dimethoxy substituents on the benzothiazole ring are known to enhance the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the 4-ethoxybenzamide group attached to the molecule introduces amide functionality, which can participate in hydrogen bonding and other non-covalent interactions essential for drug-target binding.

One of the key features of this compound is its Z-isomerism, which arises from the restriction of rotation around the carbon-nitrogen double bond in the benzothiazole ring. This stereochemical property is crucial for determining the molecule's optical activity and its interactions with biological targets. Recent research has demonstrated that Z-isomers of benzothiazole derivatives exhibit higher selectivity and potency in inhibiting certain enzymes compared to their E-isomers, making them valuable leads in medicinal chemistry.

The synthesis of N-(2Z)-4,7-dimethoxy-3-methyl... involves a multi-step process that includes nucleophilic substitution, condensation reactions, and stereochemical control. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis has enabled researchers to optimize the yield and purity of this compound. These advancements have significantly contributed to its scalability for industrial applications.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a potential inhibitor of kinase enzymes, which are key targets in cancer therapy. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. Furthermore, its dimethoxy substituents contribute to its antioxidant properties, making it a candidate for use in anti-inflammatory and neuroprotective agents.

Another area where this compound has garnered interest is in material science. The benzothiazole core is known for its photoluminescent properties, which can be exploited in the development of organic light-emitting diodes (OLEDs) and sensors. Recent studies have explored the use of this compound as a fluorescent probe for detecting metal ions and other analytes in environmental monitoring applications.

From an analytical perspective, the characterization of this compound has been achieved through various spectroscopic techniques such as UV-vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided insights into its electronic structure, conformational flexibility, and interaction with biological systems.

In conclusion, N-(2Z)-4,7-dimethoxy... (CAS No. 868370-54-1) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play a pivotal role in advancing both pharmaceuticals and materials science.